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Compound of Interest

Compound Name: Astrophloxine

Cat. No.: B7800403

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and
handling information for Astrophloxine (CAS RN: 14696-39-0). It is intended for use by
qualified professionals in research and development. Direct, quantitative toxicological data for
Astrophloxine is limited. Therefore, this guide incorporates safety data from closely related
indocyanine dyes to provide a thorough understanding of handling precautions. All procedures
should be conducted in accordance with institutional and national safety regulations.

Chemical and Physical Properties

Astrophloxine, also known by its synonym 1,1'-Diethyl-3,3,3',3'-tetramethylindocarbocyanine
lodide, is a fluorescent dye. Its key physical and chemical properties are summarized below.
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Property Value Source
Molecular Formula C27H33IN2
Molecular Weight 512.48 g/mol

Red to Dark red to Dark purple

Appearance powder to crystal

Purity >98.0% (HPLC)

CAS Number 14696-39-0

Condition to Avoid Light Sensitive [1]

Hazard Identification and Toxicological Data

While a comprehensive Safety Data Sheet (SDS) with specific quantitative toxicological data
for Astrophloxine is not readily available, information from related carbocyanine dyes
indicates potential hazards. The primary hazards are associated with skin and eye irritation.

Precautionary

Hazard Classification Source
Statement

Skin Irritation Category 2 Causes skin irritation. [2]

o Causes serious eye

Eye Irritation Category 2 S [2]
irritation.

Acute Toxicity (Oral) Warning Harmful if swallowed. [3]

Acute Toxicity ] Harmful in contact

Warning ) ] [3]
(Dermal) with skin.

Quantitative Toxicological Data:

Specific LD50 and LC50 values for Astrophloxine are not available in the public domain. For a
related compound, 3,3'-Diethylthiatricarbocyanine iodide, the following has been reported:
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Test Species Route

Value Source

LD50 Mouse Intraperitoneal 0.1 mg/kg [3]

Note: This data is for a structurally related compound and should be used for guidance only.

The toxicological properties of Astrophloxine have not been fully investigated.

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and maintain the

integrity of Astrophloxine.

Personal Protective Equipment (PPE):

PPE

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149
approved respirator should be used if exposure
limits are exceeded or if irritation or other

symptoms are experienced.

Handling:

e Avoid contact with skin and eyes.

¢ Avoid formation of dust and aerosols.

e Provide appropriate exhaust ventilation at places where dust is formed.
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e Wash hands thoroughly after handling.
Storage:

o Keep container tightly closed.

o Store in a dry, cool, and well-ventilated place.
e Due to its light sensitivity, protect from light.[1]

Experimental Protocols

Astrophloxine's fluorescent properties make it suitable for various applications in biological
research, such as fluorescence microscopy and flow cytometry. Below are generalized
protocols that can be adapted for use with Astrophloxine.

Protocol: Intracellular Staining for Flow Cytometry

This protocol provides a general framework for staining intracellular antigens. Optimization will
be required for specific cell types and experimental conditions.

Cell Preparation: Prepare single-cell suspension from culture or tissue.
o Surface Staining (Optional): If staining surface markers, perform this step before fixation.
 Fixation:
o Resuspend cells in 100 pL of IC Fixation Buffer.
o Incubate for 20-60 minutes at room temperature, protected from light.
e Permeabilization:
o Add 2 mL of 1X Permeabilization Buffer and centrifuge at 400-600 x g for 5 minutes.
o Discard the supernatant and repeat the wash.

o Resuspend the cell pellet in 100 pL of 1X Permeabilization Buffer.
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« Intracellular Staining:
o Add the appropriate concentration of Astrophloxine (or antibody conjugate).
o Incubate for 30-60 minutes at room temperature, protected from light.
e Wash and Resuspend:
o Add 2 mL of 1X Permeabilization Buffer and centrifuge.
o Resuspend cells in an appropriate buffer for flow cytometric analysis.
Protocol: Cellular Staining for Fluorescence Microscopy

This protocol outlines a general procedure for staining cells for visualization by fluorescence
microscopy.

o Cell Seeding: Seed cells on a suitable substrate (e.g., coverslips, chamber slides) and
culture until the desired confluency.

» Fixation:
o Aspirate culture medium and wash with PBS.

o Add a suitable fixative (e.g., 4% paraformaldehyde in PBS) and incubate for 10-20
minutes at room temperature.

o Wash three times with PBS.
o Permeabilization (for intracellular targets):

o Incubate with a permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS) for 10-15
minutes.

o Wash three times with PBS.
e Staining:

o Dilute Astrophloxine to the desired working concentration in a suitable buffer (e.g., PBS).
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o Incubate with the cells for a predetermined time (e.g., 30-60 minutes) at room
temperature, protected from light.

e Washing:

o Aspirate the staining solution and wash three to five times with PBS.
e Mounting and Imaging:

o Mount the coverslip with an appropriate mounting medium.

o Image using a fluorescence microscope with suitable filter sets for Astrophloxine's
excitation and emission spectra.

Biological Activity and Potential Mechanism

Research on the cellular uptake of a related indocyanine dye, Indocyanine Green (ICG),
suggests that its accumulation in tumor cells is linked to the high endocytic rate of cancer cells
and may involve clathrin-mediated endocytosis.[4][5] The uptake of ICG has been shown to be
dependent on concentration and incubation time.[5] It is plausible that Astrophloxine, as a
similar indocyanine dye, may follow a comparable mechanism of cellular uptake.

Visualizations

Diagram: General Laboratory Safety Workflow for Handling Astrophloxine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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